Cas no 56414-04-1 ((3-Amino-6-chloropyrazin-2-YL)(phenyl)methanone)

(3-Amino-6-chloropyrazin-2-YL)(phenyl)methanone structure
56414-04-1 structure
Product Name:(3-Amino-6-chloropyrazin-2-YL)(phenyl)methanone
CAS No:56414-04-1
MF:C11H8ClN3O
MW:233.653720855713
CID:2184521
Update Time:2023-08-05

(3-Amino-6-chloropyrazin-2-YL)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (3-AMINO-6-CHLOROPYRAZIN-2-YL)(PHENYL)METHANONE
    • (3-amino-6-chloropyrazin-2-yl)-phenylmethanone
    • FVAVWZWDPRRBGG-UHFFFAOYSA-N
    • 2-Amino-3-benzoyl-5-chloropyrazine
    • AB60424
    • (3-Amino-6-chloropyrazin-2-YL)(phenyl)methanone
    • Inchi: 1S/C11H8ClN3O/c12-8-6-14-11(13)9(15-8)10(16)7-4-2-1-3-5-7/h1-6H,(H2,13,14)
    • InChI Key: FVAVWZWDPRRBGG-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C(C(C2C=CC=CC=2)=O)=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Topological Polar Surface Area: 68.9

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